Cas no 697791-11-0 (1-cyclohexyl-N-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-cyclohexyl-N-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxamide
• CAS No: 697791-11-0
• MF: C₁₈H₃₁N₃O₃
• MW: 337.457044839859
• CID: 5759433
• PubChem ID: 3237408
• Update Time: 2025-05-24

1-cyclohexyl-N-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000161112
• MLS000046487
• 1-cyclohexyl-N-(3-morpholinopropyl)-5-oxopyrrolidine-3-carboxamide
• SR-01000161112-1
• 697791-11-0
• 1-cyclohexyl-N-(3-morpholin-4-ylpropyl)-5-oxopyrrolidine-3-carboxamide
• CHEMBL1568896
• AKOS024602223
• 1-cyclohexyl-N-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxamide
• F0918-7532
• SMR000032498
• HMS2174D04
• 3-Pyrrolidinecarboxamide, 1-cyclohexyl-N-[3-(4-morpholinyl)propyl]-5-oxo-

• Inchi： 1S/C18H31N3O3/c22-17-13-15(14-21(17)16-5-2-1-3-6-16)18(23)19-7-4-8-20-9-11-24-12-10-20/h15-16H,1-14H2,(H,19,23)
• InChI Key： DYXIDRQXNIBAGB-UHFFFAOYSA-N
• SMILES： O=C1CC(C(NCCCN2CCOCC2)=O)CN1C1CCCCC1

Computed Properties

• Exact Mass: 337.23654186g/mol
• Monoisotopic Mass: 337.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on 1-cyclohexyl-N-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxamide

1-Cyclohexyl-N-[3-(Morpholin-4-yl)Propyl]-5-Oxopyrrolidine-3-Carboxamide (CAS No. 697791-11-0)

The compound 1-cyclohexyl-N-[3-(morpholin-4-yl)propyl]-5-oxopyrrolidine-3-carboxamide, identified by the CAS registry number CAS No. 697791-11-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a cyclohexyl group, a morpholine moiety, and a pyrrolidine ring with an oxo substituent. The combination of these structural elements contributes to its diverse chemical properties and functional applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the cyclohexyl group enhances the molecule's lipophilicity, making it more suitable for interactions with hydrophobic regions of biological targets. Meanwhile, the morpholin-based substituent introduces a rigid and slightly basic environment, which can be advantageous in modulating the compound's pharmacokinetic properties. The pyrrolidine ring with an oxo group further adds flexibility and potential sites for hydrogen bonding, which are critical for bioavailability and target binding.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and permeability. This has been particularly relevant in the context of improving the bioavailability of poorly soluble pharmaceuticals, a common challenge in drug development.

In addition to its role in drug delivery, this compound has shown potential in enzyme inhibition studies. Its structural features allow it to interact with specific enzymatic active sites, potentially inhibiting key enzymes involved in disease pathways. For instance, recent findings suggest that it may exhibit inhibitory activity against certain proteases and kinases, making it a candidate for further investigation in oncology and inflammatory disease research.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and ring-closing metathesis. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and stereochemistry, confirming its identity and purity. Such rigorous characterization is essential for ensuring the reliability of experimental results in downstream applications.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. While it is not classified as hazardous under normal conditions, appropriate precautions should be taken to avoid prolonged exposure or inhalation. Storage recommendations include maintaining it in a cool, dry place away from direct sunlight to preserve its stability.

The versatility of this compound makes it a valuable addition to both academic research and industrial development pipelines. Its unique combination of structural features positions it as a promising candidate for exploring new frontiers in medicinal chemistry and materials science.